Cas no 104685-81-6 (6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione)

• Product Name: 6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione
• CAS No: 104685-81-6
• MF: C₆H₆N₄S
• MW: 166.203638553619
• CID: 1097420
• PubChem ID: 13768252
• Update Time: 2025-04-20

6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione Chemical and Physical Properties

Names and Identifiers

• 6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione
• 104685-81-6
• DTXSID101210647

• Inchi： 1S/C6H6N4S/c7-3-1-4-5(8-2-3)10-6(11)9-4/h1-2H,7H2,(H2,8,9,10,11)
• InChI Key： QXNLHSUGPDCKTK-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C=C(C=N2)N)N1

Computed Properties

• Exact Mass: 166.03131738g/mol
• Monoisotopic Mass: 166.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 95.1Ų